N-[3,5-Bis(trifluoromethyl)phenyl]-5-chloro-2-hydroxybenzamide

• CAS No.: 978-62-1
• Product Name: N-[3,5-Bis(trifluoromethyl)phenyl]-5-chloro-2-hydroxybenzamide
• Molecular Formula: C15H8ClF6NO2
• Molecular Weight: 383.67 g/mol
• IUPAC Name: N-[3,5-bis(trifluoromethyl)phenyl]-5-chloro-2-hydroxybenzamide
• Standard InChI: InChI=1S/C15H8ClF6NO2/c16-9-1-2-12(24)11(6-9)13(25)23-10-4-7(14(17,18)19)3-8(5-10)15(20,21)22/h1-6,24H,(H,23,25)
• Standard InChIKey: CHILCFMQWMQVAL-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)C(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)O
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)O
• Appearance: Solid powder
• Description: IMD-0354 is a nuclear factor-kappaB (NF-κB) activation inhibitor potentially for the treatment of atopic dermatitis. IMD-0354 significantly reduces the accumulation of inflammation damage and oxidative lesions. Furthermore, IMD-0354 treatment could block IκBα degradation and suppress mRNA and protein level of nuclear factor (NF) -κB p65.IMD-0354. IMD-0354 exerts anti-asthmatic action, at least partially, by blocking the activation and clonal expansion of CD4(+) Teff cells in the MLNs, which, consequently, prevents infiltration of the lungs with activated CD4(+) Teff cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: IMD 0354; IMD-0354; IMD0354; N-(3,5-bis(trifluoromethyl)phenyl)-5-chloro-2-hydroxybenzamide
• Reference: 1: Zhou Y, Hong Y, Huang H. Triptolide Attenuates Inflammatory Response in Membranous Glomerulo-Nephritis Rat via Downregulation of NF-κB Signaling Pathway. Kidney Blood Press Res. 2016;41(6):901-910. doi: 10.1159/000452591. PubMed PMID: 27871079.; 2: Ma ZY, Zhong ZG, Qiu MY, Zhong YH, Zhang WX. TGF-β1 activates the canonical NF-κB signaling to promote cell survival and proliferation in dystrophic muscle fibroblasts in vitro. Biochem Biophys Res Commun. 2016 Mar 18;471(4):576-81. doi: 10.1016/j.bbrc.2016.02.029. PubMed PMID: 26874278.; 3: Maślanka T, Otrocka-Domagała I, Zuśka-Prot M, Mikiewicz M, Przybysz J, Jasiecka A, Jaroszewski JJ. IκB kinase β inhibitor, IMD-0354, prevents allergic asthma in a mouse model through inhibition of CD4(+) effector T cell responses in the lung-draining mediastinal lymph nodes. Eur J Pharmacol. 2016 Mar 15;775:78-85. doi: 10.1016/j.ejphar.2016.02.023. PubMed PMID: 26868187.; 4: Olkkonen J, Kouri VP, Hynninen J, Konttinen YT, Mandelin J. Differentially Expressed in Chondrocytes 2 (DEC2) Increases the Expression of IL-1β and Is Abundantly Present in Synovial Membrane in Rheumatoid Arthritis. PLoS One. 2015 Dec 28;10(12):e0145279. doi: 10.1371/journal.pone.0145279. PubMed PMID: 26710124; PubMed Central PMCID: PMC4692547.; 5: Kong XJ, Duan LJ, Qian XQ, Xu D, Liu HL, Zhu YJ, Qi J. Tumor-suppressive microRNA-497 targets IKKβ to regulate NF-κB signaling pathway in human prostate cancer cells. Am J Cancer Res. 2015 Apr 15;5(5):1795-804. PubMed PMID: 26175947; PubMed Central PMCID: PMC4497445.; 6: Zhao J, Liu C, Bai Y, Wang TY, Kan H, Sun Q. IKK inhibition prevents PM2.5-exacerbated cardiac injury in mice with type 2 diabetes. J Environ Sci (China). 2015 May 1;31:98-103. doi: 10.1016/j.jes.2014.10.018. PubMed PMID: 25968264.; 7: Chen YM, Chiang WC, Yang Y, Lai CF, Wu KD, Lin SL. Pentoxifylline Attenuates Proteinuria in Anti-Thy1 Glomerulonephritis via Downregulation of Nuclear Factor-κB and Smad2/3 Signaling. Mol Med. 2015 Apr 13;21:276-84. doi: 10.2119/molmed.2015.00023. PubMed PMID: 25879629; PubMed Central PMCID: PMC4503651.; 8: Kinose Y, Sawada K, Makino H, Ogura T, Mizuno T, Suzuki N, Fujikawa T, Morii E, Nakamura K, Sawada I, Toda A, Hashimoto K, Isobe A, Mabuchi S, Ohta T, Itai A, Morishige K, Kurachi H, Kimura T. IKKβ Regulates VEGF Expression and Is a Potential Therapeutic Target for Ovarian Cancer as an Antiangiogenic Treatment. Mol Cancer Ther. 2015 Apr;14(4):909-19. doi: 10.1158/1535-7163.MCT-14-0696. PubMed PMID: 25637316.; 9: Verstrepen L, Beyaert R. Receptor proximal kinases in NF-κB signaling as potential therapeutic targets in cancer and inflammation. Biochem Pharmacol. 2014 Dec 15;92(4):519-29. doi: 10.1016/j.bcp.2014.10.017. Review. PubMed PMID: 25449604.; 10: Liu C, Fonken LK, Wang A, Maiseyeu A, Bai Y, Wang TY, Maurya S, Ko YA, Periasamy M, Dvonch T, Morishita M, Brook RD, Harkema J, Ying Z, Mukherjee B, Sun Q, Nelson RJ, Rajagopalan S. Central IKKβ inhibition prevents air pollution mediated peripheral inflammation and exaggeration of type II diabetes. Part Fibre Toxicol. 2014 Oct 30;11:53. doi: 10.1186/s12989-014-0053-5. PubMed PMID: 25358444; PubMed Central PMCID: PMC4226918.; 11: Stegajev V, Kouri VP, Salem A, Rozov S, Stark H, Nordström DC, Konttinen YT. Activation of histamine H4 receptor inhibits TNFα/IMD-0354-induced apoptosis in human salivary NS-SV-AC cells. Apoptosis. 2014 Dec;19(12):1702-11. doi: 10.1007/s10495-014-1036-6. PubMed PMID: 25239604.; 12: Lennikov A, Hiraoka M, Abe A, Ohno S, Fujikawa T, Itai A, Ohguro H. IκB kinase-β inhibitor IMD-0354 beneficially suppresses retinal vascular permeability in streptozotocin-induced diabetic mice. Invest Ophthalmol Vis Sci. 2014 Sep 9;55(10):6365-73. doi: 10.1167/iovs.14-14671. PubMed PMID: 25205865.; 13: Oida K, Matsuda A, Jung K, Xia Y, Jang H, Amagai Y, Ahn G, Nishikawa S, Ishizaka S, Jensen-Jarolim E, Matsuda H, Tanaka A. Nuclear factor-ĸB plays a critical role in both intrinsic and acquired resistance against endocrine therapy in human breast cancer cells. Sci Rep. 2014 Feb 17;4:4057. doi: 10.1038/srep04057. PubMed PMID: 24531845; PubMed Central PMCID: PMC3925966.; 14: Nishikawa S, Tanaka A, Matsuda A, Oida K, Jang H, Jung K, Amagai Y, Ahn G, Okamoto N, Ishizaka S, Matsuda H. A molecular targeting against nuclear factor-κB, as a chemotherapeutic approach for human malignant mesothelioma. Cancer Med. 2014 Apr;3(2):416-25. doi: 10.1002/cam4.202. PubMed PMID: 24510578; PubMed Central PMCID: PMC3987091.; 15: Watanabe R, Azuma RW, Suzuki J, Ogawa M, Itai A, Hirata Y, Komuro I, Isobe M. Inhibition of NF-κB activation by a novel IKK inhibitor reduces the severity of experimental autoimmune myocarditis via suppression of T-cell activation. Am J Physiol Heart Circ Physiol. 2013 Dec;305(12):H1761-71. doi: 10.1152/ajpheart.00159.2013. PubMed PMID: 24097428.; 16: Gomez-Cabrero A, Wrasidlo W, Reisfeld RA. IMD-0354 targets breast cancer stem cells: a novel approach for an adjuvant to chemotherapy to prevent multidrug resistance in a murine model. PLoS One. 2013 Aug 27;8(8):e73607. doi: 10.1371/journal.pone.0073607. PubMed PMID: 24014113; PubMed Central PMCID: PMC3754963.; 17: He W, Zhang M, Zhao M, Davis LS, Blackwell TS, Yull F, Breyer MD, Hao CM. Increased dietary sodium induces COX2 expression by activating NFκB in renal medullary interstitial cells. Pflugers Arch. 2014 Feb;466(2):357-67. doi: 10.1007/s00424-013-1328-7. PubMed PMID: 23900806; PubMed Central PMCID: PMC3946848.; 18: Kaisari S, Rom O, Aizenbud D, Reznick AZ. Involvement of NF-κB and muscle specific E3 ubiquitin ligase MuRF1 in cigarette smoke-induced catabolism in C2 myotubes. Adv Exp Med Biol. 2013;788:7-17. doi: 10.1007/978-94-007-6627-3_2. PubMed PMID: 23835952.; 19: Hosokawa S, Haraguchi G, Sasaki A, Arai H, Muto S, Itai A, Doi S, Mizutani S, Isobe M. Pathophysiological roles of nuclear factor kappaB (NF-kB) in pulmonary arterial hypertension: effects of synthetic selective NF-kB inhibitor IMD-0354. Cardiovasc Res. 2013 Jul 1;99(1):35-43. doi: 10.1093/cvr/cvt105. PubMed PMID: 23631839.; 20: Fuchimoto J, Kojima T, Kobayashi N, Ohkuni T, Ogasawara N, Masaki T, Obata K, Nomura K, Kondoh A, Shigyo T, Himi T, Sawada N. Hop water extract inhibits double-stranded RNA-induced thymic stromal lymphopoietin release from human nasal epithelial cells. Am J Rhinol Allergy. 2012 Nov-Dec;26(6):433-8. doi: 10.2500/ajra.2012.26.3814. PubMed PMID: 23232191.
• PubChem Compound: 5081913
• Last Modified: Nov 12 2021